Cas no 2034622-25-6 (3-[3-(furan-3-yl)-3-hydroxypropyl]-1-(oxan-4-yl)urea)

• Product Name: 3-[3-(furan-3-yl)-3-hydroxypropyl]-1-(oxan-4-yl)urea
• CAS No: 2034622-25-6
• MF: C₁₃H₂₀N₂O₄
• MW: 268.3089
• CID: 5355591
• Update Time: 2025-06-29

3-[3-(furan-3-yl)-3-hydroxypropyl]-1-(oxan-4-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[3-(3-furanyl)-3-hydroxypropyl]-N'-(tetrahydro-2H-pyran-4-yl)-
• 1-(3-(furan-3-yl)-3-hydroxypropyl)-3-(tetrahydro-2H-pyran-4-yl)urea
• 1-[3-(furan-3-yl)-3-hydroxypropyl]-3-(oxan-4-yl)urea
• 3-[3-(furan-3-yl)-3-hydroxypropyl]-1-(oxan-4-yl)urea

• Inchi： 1S/C13H20N2O4/c16-12(10-2-6-19-9-10)1-5-14-13(17)15-11-3-7-18-8-4-11/h2,6,9,11-12,16H,1,3-5,7-8H2,(H2,14,15,17)
• InChI Key： HXLICFDISYXWPE-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])C(N([H])C([H])([H])C([H])([H])C([H])(C1=C([H])OC([H])=C1[H])O[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 282
• XLogP3: 0
• Topological Polar Surface Area: 83.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-[3-(furan-3-yl)-3-hydroxypropyl]-1-(oxan-4-yl)urea

3-[3-(Furan-3-yl)-3-hydroxypropyl]-1-(oxan-4-yl)urea: A Comprehensive Overview

3-[3-(Furan-3-yl)-3-hydroxypropyl]-1-(oxan-4-yl)urea, identified by the CAS registry number 2034622-25-6, is a compound of significant interest in contemporary chemical research. This molecule, with its unique structure, has garnered attention for its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of 3-[3-(Furan-3-yl)-3-hydroxypropyl]-1-(oxan-4-yl)urea is characterized by a urea functional group, a furan moiety, and an oxane ring. The presence of these functional groups imparts the compound with distinctive chemical properties, making it a subject of study for researchers exploring novel chemical reactions and material synthesis.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to interact with specific biological targets has been explored in the context of developing new therapeutic agents. For instance, research published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain enzymes involved in disease pathways.

In addition to its biological applications, 3-[3-(Furan-3-yl)-3-hydroxypropyl]-1-(oxan-4-yl)urea has shown potential in materials science. Its structural features make it a candidate for use in polymer synthesis and as a building block for advanced materials with tailored properties.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to improve yield and purity, as detailed in recent publications such as those in Organic Process Research & Development.

Furthermore, the compound's stability under various conditions has been thoroughly investigated. Studies indicate that it exhibits good thermal stability and moderate solubility in common organic solvents, making it suitable for a range of chemical processes.

The integration of computational chemistry techniques has also played a pivotal role in understanding the properties of this compound. Molecular modeling studies have provided insights into its electronic structure and reactivity, aiding in the design of more efficient synthetic pathways.

In conclusion, 3-[3-(Furan-3-yl)-3-hydroxypropyl]-1-(oxan-4-yl)urea, CAS No. 2034622-25-6, represents a versatile molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new potentials for this compound, underscoring its importance in modern chemical research.